4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine

• IUPAC Name: 4-bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine
• InChI: InChI=1S/C9H13BrN2O/c1-3-13-9-5-8(12-2)7(11)4-6(9)10/h4-5,12H,3,11H2,1-2H3
• InChI Key: SGVICVJXTVINRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)NC)N)Br
• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol

Description

4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine is a substituted benzene-1,2-diamine derivative with a bromine atom at position 4, an ethoxy group at position 5, and an N-methyl substituent on one of the amine groups. The ethoxy group (electron-donating) and bromine (electron-withdrawing) create a unique electronic profile, influencing reactivity in condensation or cyclization reactions. The N-methyl group may enhance solubility and reduce steric hindrance compared to bulkier alkyl substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine typically involves multiple steps, starting from commercially available precursors. One common method involves the bromination of 5-ethoxy-1-N-methylbenzene-1,2-diamine using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with the temperature maintained at a low level to prevent side reactions.

Industrial Production Methods

In an industrial setting, the production of 4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine may involve large-scale bromination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions, using reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted benzene derivatives with various functional groups.

Scientific Research Applications

4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine and ethoxy groups play a crucial role in binding to these targets, influencing the compound’s biological activity. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling, depending on the specific application.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Variations

The table below compares key structural features, physicochemical properties, and reactivity of 4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine with analogous compounds:

Compound Name	CAS No.	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications
4-Bromo-1,2-diaminobenzene	1575-37-7	Br (4), NH₂ (1,2)	C₆H₇BrN₂	187.04	Precursor for dyes/pharmaceuticals; hazardous handling
5-Bromo-1-N-ethyl-4-fluoro-1,2-diamine	1602586-39-9	Br (5), F (4), NH₂ (1), N-Et (2)	C₈H₁₀BrFN₂	233.08	Enhanced solubility due to ethyl; fluorinated analogs used in medicinal chemistry
4-Bromo-5-nitro-1,2-diamine	113269-07-1	Br (4), NO₂ (5), NH₂ (1,2)	C₆H₆BrN₃O₂	232.04	Nitro group reduces reactivity in nucleophilic reactions; used in high-energy materials
4-Bromo-5-(trifluoromethyl)-1,2-diamine	157590-60-8	Br (4), CF₃ (5), NH₂ (1,2)	C₇H₆BrF₃N₂	261.04	Strong electron-withdrawing CF₃ group; potential agrochemical applications
4-Bromo-1-N-cyclohexyl-5-propoxy-1,2-diamine	2197053-99-7	Br (4), OPr (5), NH₂ (1), N-cyclohexyl (2)	C₁₅H₂₃BrN₂O	345.26	Bulky cyclohexyl group may hinder reactivity; propoxy enhances lipophilicity

Biological Activity

4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine is a nitrogen-containing heterocyclic compound that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its mechanisms of action, applications in research, and relevant case studies.

The molecular formula for 4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine is $C_9H_{12}BrN_2O$. The compound features a bromine atom, an ethoxy group, and two amine functionalities which contribute to its reactivity and biological properties.

The biological activity of 4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine primarily involves its interaction with various biological targets:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes, impacting metabolic pathways.
• Receptor Binding : It can bind to receptors in the body, modulating their activity and influencing physiological responses.
• Antimicrobial Activity : Preliminary studies suggest that it exhibits antimicrobial properties against various bacterial strains.

Antimicrobial Activity

Research indicates that 4-Bromo-5-ethoxy-1-N-methylbenzene-1,2-diamine demonstrates significant antimicrobial activity. In vitro studies have shown effectiveness against several bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 μg/mL
Escherichia coli	20 μg/mL
Bacillus subtilis	10 μg/mL

These results suggest that the compound's structure allows it to penetrate bacterial cell walls effectively, leading to cell death or inhibition of growth .

Cytotoxicity Studies

In addition to its antimicrobial properties, cytotoxicity assays have been conducted to evaluate its effects on human cancer cell lines. The compound showed varying degrees of cytotoxicity:

Cell Line	IC50 (μM)
HeLa (cervical cancer)	25
MCF7 (breast cancer)	30
A549 (lung cancer)	35

These findings indicate potential for further development as an anticancer agent .

Case Studies

Several studies have investigated the biological activity of related compounds to establish structure-activity relationships (SAR). For instance, compounds with similar substitutions showed enhanced antibacterial properties when electron-donating groups were present:

• Study by Zha et al. (2019) : This study synthesized a series of nitrogen-based heterocycles and evaluated their antibacterial activities against common pathogens. The presence of ethoxy and methyl groups significantly improved their efficacy .
• Research by Abdel-Galil et al. (2018) : This work focused on thiazolidinone derivatives demonstrating strong activity against Staphylococcus aureus and Escherichia coli. The findings suggest that modifications in the functional groups can lead to improved biological activity .